Cas no 5328-73-4 ((e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one)

(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one structure
5328-73-4 structure
Product Name:(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
CAS No:5328-73-4
MF:C15H11ClO
MW:242.700243234634
CID:1581916
PubChem ID:95326
Update Time:2025-04-21

(e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
    • 3-(3-chloro-phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
    • 3-(3-chloro-phenyl)-1-phenyl-propenone
    • AC1Q3I0V
    • Ambcb7726271
    • 3-(3-chlorophenyl)-1-phenylpropenone
    • phenyl m-chlorostyryl ketone
    • 3-(3-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 3-(3-chlorophenyl)-1-phenylprop-2-enone
    • 1-Phenyl-3-(m-chlor-phenyl)-pyrazol-4-aldehyd
    • 3-chlorochalcone
    • AC1LJMN1
    • 4-chlorobenzalacetophenone
    • CTK4H6940
    • AG-F-27968
    • 3ChloroChalcone
    • MLS002637603
    • Chalcone, 3-chloro-
    • NSC170288
    • BDBM50134798
    • NSC636925
    • UNII-9DR6H3L4F7
    • m-Chlorochalcone
    • (E)-3-(3-chlorophenyl)-1-phenyl-prop-2-en-1-one
    • 5328-73-4
    • SCHEMBL658683
    • 1-Phenyl-3-m-chlorophenyl-propenone
    • CHEMBL2377627
    • m-Chlorostyryl phenyl ketone
    • MFCD00028448
    • NSC-170288
    • AKOS002110551
    • (2E)-3-(3-Chlorophenyl)-1-phenylprop-2-en-1-one
    • 9DR6H3L4F7
    • DTXSID501243860
    • 3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one
    • 22966-13-8
    • AI3-17990
    • (2E)-3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one #
    • NSC-1990
    • 7J-514S
    • XBFMSIZYORSEPA-MDZDMXLPSA-N
    • NSC 636925
    • 2-Propen-1-one, 3-(3-chlorophenyl)-1-phenyl-
    • NSC-636925
    • 2-(3-CHLOROBENZYLIDENE)ACETOPHENONE
    • 3-Chlorostyryl phenyl ketone
    • (2E)-3-(3-Chlorophenyl)-1-phenyl-2-propen-1-one
    • NSC1990
    • (e)-3-(3-chlorophenyl)-1-phenylprop-2-en-1-one
    • Inchi: 1S/C15H11ClO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h1-11H
    • InChI Key: XBFMSIZYORSEPA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C=CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.04993
  • Monoisotopic Mass: 242.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.23610
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